Cas no 98012-85-2 (7-Quinolinecarbonitrile, 8-amino-)

• Product Name: 7-Quinolinecarbonitrile, 8-amino-
• CAS No: 98012-85-2
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 750787
• PubChem ID: 13439027
• Update Time: 2025-04-19

7-Quinolinecarbonitrile, 8-amino- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarbonitrile, 8-amino-
• 8-aminoquinoline-7-carbonitrile
• AKOS017413682
• 98012-85-2
• DTXSID80540878

• Inchi： 1S/C10H7N3/c11-6-8-4-3-7-2-1-5-13-10(7)9(8)12/h1-5H,12H2
• InChI Key： YOULIPXAYDHVEK-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(C#N)=C(C=12)N

Computed Properties

• Exact Mass: 169.063997236g/mol
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų